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Compound of Interest

Compound Name: 4-Propylbenzamide
CAS No.: 121193-17-7
Cat. No.: B053233

Get Quote

Executive Summary & Compound Profile

4-Propylbenzamide (CAS: 121193-17-7) is a primary aromatic amide used as a structural

motif in liquid crystal engineering and as an intermediate in the synthesis of histone
demethylase (LSDZ1) inhibitors. Its characterization relies on distinguishing the para-substituted
propyl chain from the electron-withdrawing amide functionality.

Compound Identity
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Parameter Data
IUPAC Name 4-Propylbenzamide
CAS Number 121193-17-7

Molecular Formula

Molecular Weight 163.22 g/mol

Structure (para)

Appearance White crystalline solid

Predicted MP 152-155 °C (Based on homolog trends)

Experimental Protocol: Synthesis & Sample
Preparation

To ensure spectral data integrity, the compound is typically isolated via the amidation of 4-
propylbenzoic acid. The following protocol ensures a purity suitable for high-resolution NMR.

Synthesis Workflow (Graphviz)

The following diagram outlines the conversion of 4-propylbenzoic acid to the amide via an acyl
chloride intermediate, ensuring removal of the carboxylic acid proton which would otherwise
interfere with spectral assignment.
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Caption: Two-step synthesis via acyl chloride activation to generate high-purity 4-
Propylbenzamide for analysis.

Sample Preparation for Spectroscopy
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* NMR: Dissolve 10 mg of purified sample in 0.6 mL of DMSO-ds (preferred for amides to
sharpen NH signals) or CDCls. Filter through a cotton plug to remove patrticulates.

e |IR: Prepare a KBr pellet (1-2% sample in KBr) or use ATR (Attenuated Total Reflectance) on
the neat solid.

e MS: Dilute to 10 pg/mL in Methanol/Water (50:50) + 0.1% Formic Acid for ESI-MS.

Nuclear Magnetic Resonance (NMR) Analysis

The NMR data reflects the

aromatic system and the aliphatic propyl chain.

H NMR Data (400 MHz, CDCI )

The aromatic region displays a characteristic "roofing" effect typical of para-substituted
benzenes with different electronic environments (alkyl donor vs. amide acceptor).
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Infrared Spectroscopy (IR)

The IR spectrum validates the functional groups, specifically distinguishing the primary amide
from the acid precursor.
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Mass Spectrometry (MS) Fragmentation

The fragmentation pattern under Electron lonization (El, 70 eV) follows a logical cleavage
pathway involving the amide and the alkyl chain.

Fragmentation Pathway (Graphviz)

The molecular ion (

163) undergoes
-cleavage (loss of

) and benzylic cleavage processes.
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Caption: Primary EI-MS fragmentation pathway for 4-Propylbenzamide showing the
sequential loss of the amide group and propyl chain degradation.

Key lon Interpretation

e m/z 163 (M+): Molecular ion, typically visible but not the base peak.
e m/z 147: Loss of the amino group (

). This confirms the primary amide structure.

e m/z 119: Loss of the entire amide moiety (
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) or sequential loss of CO from m/z 147.

e m/z 91: Tropylium ion (

), formed by the cleavage of the propyl chain and rearrangement of the aromatic ring. This is
a hallmark of alkylbenzenes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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